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Compound of Interest

Compound Name: 2F-Viminol

Cat. No.: B1442990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the essential personal protective equipment

(PPE), operational procedures, and disposal protocols for handling 2F-Viminol in a laboratory

setting. As a novel synthetic opioid, 2F-Viminol requires stringent safety measures to mitigate

the risks of occupational exposure. Adherence to these guidelines is critical for ensuring the

safety of all laboratory personnel.

Hazard Assessment and Quantitative Data
While a specific Safety Data Sheet (SDS) for pure, solid 2F-Viminol is not readily available,

information from the SDS for a solution of 2-fluoro Viminol in acetonitrile and data on analogous

potent synthetic opioids indicate significant health risks. The primary hazards include acute

toxicity if swallowed, in contact with skin, or inhaled, and the potential for serious eye irritation.

[1] As a potent opioid, there is also a risk of sedation, respiratory depression, and euphoria

upon exposure.
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Property Value Source

Chemical Name

2-[di(butan-2-yl)amino]-1-[1-

[(2-fluorophenyl)methyl]pyrrol-

2-yl]ethanol

PubChem

Molecular Formula C21H31FN2O PubChem[2]

Molar Mass 346.5 g/mol PubChem[2]

Potency
Approximately twice the

potency of viminol.
Wikipedia[3]

Toxicity

Reported to have half the

acute toxicity of the parent

compound, viminol.

Benchchem[4]

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory to prevent accidental exposure to 2F-Viminol. The

following table outlines the minimum required PPE for various laboratory activities involving this

compound.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with powder-

free nitrile gloves.[5]

Prevents skin contact and

allows for safe removal of the

outer glove in case of

contamination.

Body Protection

Disposable, fluid-resistant lab

coat with tight-fitting cuffs. For

high-risk activities (e.g.,

handling large quantities of

powder), a disposable suit

(e.g., Tyvek) is recommended.

Protects skin and personal

clothing from contamination.

Eye and Face Protection

ANSI Z87.1-compliant safety

glasses with side shields.

When there is a splash hazard,

chemical splash goggles and a

full-face shield are required.

Protects eyes and face from

splashes and airborne

particles.

Respiratory Protection

A minimum of a fit-tested

N100, R100, or P100

disposable filtering facepiece

respirator is required when

handling the solid compound

or when aerosols may be

generated.[6] For higher-risk

procedures, a powered air-

purifying respirator (PAPR)

should be considered.

Prevents inhalation of airborne

particles of the potent opioid.

Foot Protection Closed-toe, non-porous shoes.
Protects feet from spills and

falling objects.

Operational Plan: Step-by-Step Guidance
Adherence to standardized operating procedures is critical for minimizing the risk of exposure

and ensuring a safe laboratory environment.
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Designated Work Area
All work with 2F-Viminol, particularly the handling of the pure compound, must be conducted in

a designated and clearly marked area with restricted access. This area should ideally be a

certified chemical fume hood or a glove box to contain any potential spills or aerosols.

Handling Procedures
Engineering Controls: A certified chemical fume hood with adequate airflow must be used

when handling 2F-Viminol powder or preparing stock solutions.

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above before entering the designated work area.

Weighing and Aliquoting: Perform all weighing and aliquoting of solid 2F-Viminol within a

chemical fume hood. Use dedicated spatulas and weighing boats. Handle the compound

gently to avoid generating dust.

Solution Preparation: Add the solvent to the 2F-Viminol powder slowly to avoid splashing.

Ensure the container is securely capped before mixing.

Spill Management
In the event of a spill, immediately alert others in the vicinity.

Small Spills: Wearing appropriate PPE, cover the spill with an absorbent material. Gently

collect the absorbed material and place it in a sealed container for hazardous waste

disposal. Clean the spill area with a suitable decontaminating solution, followed by soap and

water.

Large Spills: Evacuate the area and contact the institution's environmental health and safety

(EHS) department immediately.

Decontamination
All surfaces and equipment that have come into contact with 2F-Viminol must be

decontaminated.
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Personal Decontamination: In case of skin contact, immediately wash the affected area with

copious amounts of soap and water.[6] Do not use bleach or alcohol-based sanitizers on the

skin.[6]

Surface Decontamination: Wipe surfaces with a deactivating agent such as a diluted bleach

solution (if compatible with the surface material) or a commercially available product

designed for potent compound decontamination.[7][8] Follow with a thorough cleaning with

soap and water.

Disposal Plan
The disposal of 2F-Viminol and all contaminated materials must be handled with extreme care

and in accordance with all local, state, and federal regulations for hazardous waste.

Waste Segregation and Collection
All solid waste contaminated with 2F-Viminol (e.g., gloves, lab coats, weighing boats,

absorbent materials) must be collected in a dedicated, clearly labeled, and sealed hazardous

waste container.

Liquid waste containing 2F-Viminol should be collected in a separate, labeled, and sealed

hazardous waste container. Do not mix with other waste streams unless specifically

instructed to do so by your institution's EHS department.

Disposal Method
Hazardous Waste Incineration: This is the preferred method for the disposal of potent

synthetic opioids, as high-temperature incineration effectively destroys the active compound.

Licensed Waste Disposal Contractor: The disposal of chemical waste from a laboratory

setting must be handled by a licensed and qualified hazardous waste management

company. These professionals are equipped to transport and dispose of the material in

compliance with all applicable regulations.

Documentation
Maintain meticulous records of the waste generated, including the name of the chemical,

quantity, and date of disposal. The waste transporter will provide a manifest which must be
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retained for a specified period, as required by regulations.

Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2F-Viminol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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